Cas no 1131594-45-0 (Methyl 3-bromo-4-(trifluoromethoxy)benzoate)

Methyl 3-bromo-4-(trifluoromethoxy)benzoate structure
1131594-45-0 structure
Product Name:Methyl 3-bromo-4-(trifluoromethoxy)benzoate
CAS No:1131594-45-0
MF:C9H6BrF3O3
MW:299.041352748871
MDL:MFCD11110912
CID:836302
PubChem ID:45072137
Update Time:2025-04-19

Methyl 3-bromo-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-4-(trifluoromethoxy)benzoate
    • Benzoic acid, 3-bromo-4-(trifluoromethoxy)-, methyl ester
    • AS-46246
    • CL9217
    • AKOS015852104
    • MFCD11110912
    • DTXSID40662404
    • methyl-3-bromo-4-(trifluoromethoxy)benzoate
    • SY244041
    • DA-15388
    • 1131594-45-0
    • CS-0087897
    • SCHEMBL4314290
    • Methyl3-bromo-4-(trifluoromethoxy)benzoate
    • MDL: MFCD11110912
    • Inchi: 1S/C9H6BrF3O3/c1-15-8(14)5-2-3-7(6(10)4-5)16-9(11,12)13/h2-4H,1H3
    • InChI Key: FUGFQIWUUXHAFM-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)OC)C=CC=1OC(F)(F)F

Computed Properties

  • Exact Mass: 297.94524g/mol
  • Monoisotopic Mass: 297.94524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.5Ų

Methyl 3-bromo-4-(trifluoromethoxy)benzoate Pricemore >>

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